Cas no 1214375-76-4 (Ethyl 3,5-dibromoisonicotinate)

• Product Name: Ethyl 3,5-dibromoisonicotinate
• CAS No: 1214375-76-4
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD14698215
• CID: 1025503
• PubChem ID: 46311332
• Update Time: 2025-04-20

Ethyl 3,5-dibromoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromoisonicotinate
• Ethyl 3,5-dibromoisonicotite
• ethyl 3,5-dibromopyridine-4-carboxylate
• 4-pyridinecarboxylic acid, 3,5-dibromo-, ethyl ester
• E80885
• AKOS016006743
• AS-80251
• DB-084702
• 1214375-76-4
• SCHEMBL844417
• Ethyl 3,5-dibromo-4-pyridinecarboxylate
• SY347205
• MFCD14698215
• CS-0018874
• DTXSID90673267
• KWKKIQCPLDQVFV-UHFFFAOYSA-N
• Ethyl3,5-dibromoisonicotinate

• MDL： MFCD14698215
• Inchi： 1S/C8H7Br2NO2/c1-2-13-8(12)7-5(9)3-11-4-6(7)10/h3-4H,2H2,1H3
• InChI Key： KWKKIQCPLDQVFV-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(=O)OCC)Br

Computed Properties

• Exact Mass: 306.88431
• Monoisotopic Mass: 306.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids